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Compound of Interest

Compound Name: Methyl 2-chlorobenzoate

Cat. No.: B147171

Essential Safety and Handling Guide for Methyl

2-chlorobenzoate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Methyl 2-
chlorobenzoate. The following procedures are designed to ensure the safe use, storage, and
disposal of this compound in a laboratory setting, minimizing risk and ensuring operational
integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-chlorobenzoate is classified as an irritant, capable of causing skin, eye, and
respiratory system irritation.[1] Adherence to stringent PPE protocols is mandatory to mitigate
exposure risks.

Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn if there

is a significant splash hazard.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Viton® gloves are highly
recommended for extended
contact. Nitrile gloves may be
used for brief, incidental

contact only.

Viton® has demonstrated high
resistance to chlorinated
aromatic compounds, with no
breakthrough detected after 4
hours of exposure.[2][3] Nitrile
gloves have shown
breakthrough times of less
than one hour for similar
compounds and should be
changed immediately after any
contact.[2][3]

Body Protection

Chemical-resistant lab coat or

apron.

Protects skin from accidental

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area,
such as a chemical fume hood,
is required. If ventilation is
inadequate or if aerosols are
generated, a full-face
respirator with appropriate

cartridges should be used.

Prevents inhalation of vapors
that may cause respiratory

irritation.

Physicochemical and Hazard Data
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Property Value Reference

Molecular Formula CsH7CIO2 [11[415]16]

Molecular Weight 170.59 g/mol [41[6]
Colorless to light yellow

Appearance o 516171
liquid/crystal powder

Density 1.191 g/mL at 25 °C [L1051[7]
86-88 °C at 2.5 mmHg; 233-

Boiling Point 235 °C at atmospheric [7]
pressure

Flash Point 109 °C (228.2 °F) - closed cup
Irritating to eyes, respirator

Hazards 9 Y P Y [1]

system, and skin.

Operational Plan: Safe Handling and Use

A systematic approach to handling Methyl 2-chlorobenzoate is essential for laboratory safety.

The following workflow outlines the key steps for its use.
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Figure 1. Workflow for Safe Handling of Methyl 2-chlorobenzoate.
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Step-by-Step Handling Protocol

e Preparation:
o Don the appropriate PPE as specified in Table 1.1.

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Assemble all necessary equipment and reagents within the fume hood to minimize
movement in and out of the containment area.

e Handling:

o Perform all manipulations, including weighing and transferring, of Methyl 2-
chlorobenzoate within the chemical fume hood.

o Use dedicated, clearly labeled glassware.
o Keep containers of Methyl 2-chlorobenzoate tightly sealed when not in use.

e Post-Procedure:

o

Decontaminate all surfaces and equipment immediately after use (see Section 4).

[¢]

Segregate and dispose of all waste as outlined in the Disposal Plan (Section 3).

Remove PPE in the correct order to avoid cross-contamination, disposing of single-use

o

items in the appropriate waste stream.

o

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Methyl 2-chlorobenzoate and associated contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Figure 2. Waste Disposal Workflow for Methyl 2-chlorobenzoate.

Step-by-Step Disposal Protocol

e Liquid Waste:

o Collect all liquid waste containing Methyl 2-chlorobenzoate, including rinsates from
equipment decontamination, in a designated, leak-proof, and chemically compatible
container.

o The container must be clearly labeled as "Hazardous Waste: Methyl 2-chlorobenzoate"
and include the full chemical name.

o Keep the waste container sealed when not in use and store it in a designated satellite
accumulation area.

e Solid Waste:
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o Place all contaminated solid waste, such as gloves, absorbent pads, and weigh paper, in a
durable, sealed plastic bag or container.

o Label the container as "Hazardous Waste: Solid waste contaminated with Methyl 2-
chlorobenzoate."

o Empty Containers:

o Thoroughly rinse empty Methyl 2-chlorobenzoate containers with a suitable solvent (e.g.,
acetone or ethanol).

o Collect the first rinsate as hazardous liquid waste.

o Deface the original label on the empty container before disposal as regular laboratory
glass or plastic waste, in accordance with institutional policies.

e Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of all hazardous waste. Do not dispose of any Methyl 2-
chlorobenzoate waste down the drain or in the regular trash.

Emergency Procedures
Spill Response

» Evacuate: Immediately alert others in the vicinity and evacuate the affected area.

o Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, and it is safe to
do so, increase ventilation to the area.

o PPE: Don the appropriate PPE, including Viton® gloves, safety goggles, a lab coat, and
respiratory protection if necessary.

» Contain: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads), starting from the outside and working inwards.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.
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Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone or ethanol) and
then with soap and water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Decontamination of Laboratory Equipment

All equipment that has come into contact with Methyl 2-chlorobenzoate must be thoroughly

decontaminated to prevent cross-contamination and accidental exposure.

Decontamination Protocol

Initial Rinse: In a chemical fume hood, rinse the equipment with a suitable organic solvent,
such as acetone or ethanol, to remove the bulk of the Methyl 2-chlorobenzoate. Collect this
rinsate as hazardous liquid waste.

Wash: Wash the equipment with warm, soapy water. Use a brush to scrub all surfaces.
Final Rinse: Rinse the equipment thoroughly with deionized water.
Drying: Allow the equipment to air dry completely before storage or reuse.

Verification: For critical applications, a final rinse with a clean solvent can be collected and
analyzed (e.g., by GC) to ensure no residual Methyl 2-chlorobenzoate remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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